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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the preparation of stock solutions of 1-(2-
Furyl)ethanol-d3. This deuterated standard is a critical reagent in various analytical
applications, particularly in mass spectrometry-based assays for quantitative analysis in
pharmaceutical development and metabolic research. Adherence to proper preparation and
storage procedures is essential to ensure the accuracy and reproducibility of experimental
results. This protocol outlines the necessary materials, safety precautions, and step-by-step
instructions for preparing and storing these stock solutions.

Physicochemical and Safety Data

Quantitative data for 1-(2-Furyl)ethanol-d3 and its non-deuterated analog are summarized in
the tables below.

Table 1: Physicochemical Properties
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Property

1-(2-Furyl)ethanol-d3

(¥)-1-(2-Furyl)ethanol

CAS Number

132331-94-3[1]

4208-64-4[2]

Molecular Formula

CeHsD302[1]

CeHsO2[2]

Molecular Weight 115.15 g/mol [1] 112.13 g/mol [2]
Appearance - Clear to brown liquid[3]
Density - 1.078 g/mL at 20 °C[2][3]
Boiling Point - 167-170 °CJ[2]

Storage Temperature

-20°C (long-term)[4][5]

2-8°C[2]

Table 2: Safety and Handling Information

Hazard Category

Description

Precautionary Measures

Acute Toxicity

Fatal if inhaled. Toxic if
swallowed or in contact with
skin.[6]

Work in a chemical fume hood.
Wear appropriate personal
protective equipment (PPE),
including gloves, lab coat, and
eye protection.[7] Avoid
inhalation of vapors and direct

contact with skin and eyes.[6]

Health Hazards

Causes serious eye irritation
and skin irritation. May cause
respiratory irritation. Suspected
of causing cancer. May cause
damage to organs through
prolonged or repeated

exposure.[1][7]

Use in a well-ventilated area.
Wash hands thoroughly after
handling.[7]

Flammability

Combustible liquid.[7]

Keep away from heat, sparks,

open flames, and hot surfaces.

[3]
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 1-(2-Furyl)ethanol-d3.
Aprotic solvents such as acetonitrile or methanol are recommended to prevent hydrogen-
deuterium exchange.[4]

Materials and Equipment:

1-(2-Furyl)ethanol-d3 (solid form)

» High-purity acetonitrile or methanol (LC-MS grade or equivalent)

o Calibrated analytical balance

¢ Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

o Calibrated micropipettes

 \ortex mixer or sonicator

e Amber glass vials with PTFE-lined caps

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemically resistant gloves
Procedure:

o Acclimatization: Before opening, allow the vial containing solid 1-(2-Furyl)ethanol-d3 to
equilibrate to room temperature for at least 30 minutes. This prevents condensation of
atmospheric moisture onto the solid.

o Weighing: Accurately weigh the desired amount of 1-(2-Furyl)ethanol-d3 using a calibrated
analytical balance. For a 1 mg/mL stock solution in a 1 mL volumetric flask, weigh
approximately 1 mg of the solid.

o Transfer: Carefully transfer the weighed solid into a clean, dry 1 mL volumetric flask.
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e Dissolution: Add a small volume of the chosen solvent (e.g., ~0.5 mL of acetonitrile) to the
volumetric flask. Gently swirl or sonicate the flask until the solid is completely dissolved.

 Dilution to Volume: Once the solid is fully dissolved, add the solvent to the calibration mark of
the volumetric flask.

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Transfer the stock solution into a clearly labeled amber vial with a PTFE-lined cap.
For long-term storage, it is recommended to store the solution at -20°C.[4] For short-term
use, storage at 2-8°C is acceptable.[4] Avoid repeated freeze-thaw cycles by preparing

smaller aliquots for daily use.[6]

Diagrams

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Best_practices_for_storage_and_handling_of_deuterated_standards.pdf
https://www.benchchem.com/pdf/Best_practices_for_storage_and_handling_of_deuterated_standards.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Start: Equilibrate
1-(2-Furyl)ethanol-d3
to Room Temperature

Accurately weigh
~1 mg of solid

'

Transfer solid to
1 mL volumetric flask

:

Add ~0.5 mL solvent
(e.g., Acetonitrile) and
dissolve completely

l

Dilute to 1 mL
mark with solvent

'

Cap and mix
thoroughly

Storage

Transfer to labeled
amber vial

Store at -20°C
(long-term) or

2-8°C (short-term)
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Safe Handling of
1-(2-Furyl)ethanol-d3

Wear appropriate PPE:
- Safety glasses Work in a certified Avoid skin and Do not inhale Keep away from Wash hands thoroughly

- Lab coat chemical fume hood eye contact vapors or dust heat and ignition sources after handling
- Chemical-resistant gloves

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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